Cas no 2248353-37-7 (2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride)

• Product Name: 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride
• CAS No: 2248353-37-7
• MF: C₆H₈ClF₂N₃
• MW: 195.597626686096
• CID: 5832553
• PubChem ID: 138046199
• Update Time: 2025-10-30

2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride
• 2248353-37-7
• 1-(2,2-difluorocyclopropyl)-1H-pyrazol-5-amine hydrochloride
• EN300-6494823
• Z3388190874

• Inchi： 1S/C6H7F2N3.ClH/c7-6(8)3-4(6)11-5(9)1-2-10-11;/h1-2,4H,3,9H2;1H
• InChI Key： OZTHAWQVOPVYAZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1N1C(=CC=N1)N)F

Computed Properties

• Exact Mass: 195.0374813g/mol
• Monoisotopic Mass: 195.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride

Comprehensive Overview of 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride (CAS No. 2248353-37-7)

In the realm of pharmaceutical and agrochemical research, 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride (CAS No. 2248353-37-7) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclopropyl and pyrazol-3-amine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydrochloride salt form improves its solubility, making it more suitable for formulation in various experimental and industrial settings. Recent studies have highlighted its role as a key intermediate in synthesizing novel heterocyclic compounds, which are pivotal in developing next-generation therapeutics. Given the growing demand for fluorinated compounds in medicinal chemistry, 2248353-37-7 has garnered attention for its potential to address challenges in drug delivery and metabolic stability.

One of the most searched questions in scientific forums revolves around the synthetic routes for 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride. Optimized protocols often involve multi-step reactions, including cyclopropanation and pyrazole ring formation, followed by hydrochlorination. These methods are frequently discussed in peer-reviewed journals, emphasizing yield improvement and purity control. Additionally, the compound's spectroscopic data (NMR, MS, and IR) is a hot topic among analytical chemists, as it aids in structural validation and quality assurance.

From an industrial perspective, 2248353-37-7 aligns with the trend toward sustainable chemistry. Its fluorine-rich structure contributes to the development of eco-friendly agrochemicals with reduced environmental persistence. This aligns with global initiatives to minimize the ecological footprint of chemical production. Furthermore, the compound's potential in catalysis and material science applications is under exploration, particularly in designing advanced polymers and coatings.

In summary, 2-(2,2-Difluorocyclopropyl)pyrazol-3-amine;hydrochloride (CAS No. 2248353-37-7) represents a versatile and valuable building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials, driven by its unique structural features and adaptability. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in science and industry.